Cas no 898772-03-7 ([3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone)
898772-03-7 structure
Product Name:[3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
CAS No:898772-03-7
MF:C17H15ClFNO
MW:303.758507013321
MDL:MFCD03842102
CID:1945383
PubChem ID:24724876
Update Time:2025-04-21
[3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- [3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
- 3'-AZETIDIN-1-YLMETHYL-4-CHLORO-2-FLUOROBENZOPHENONE
- CTK5G5243
- AG-H-65331
- 3'-azetidinomethyl-4-chloro-2-fluorobenzophenone
- DTXSID40643273
- MFCD03842102
- 898772-03-7
- SB51661
- (3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone
- AKOS016020567
- {3-[(Azetidin-1-yl)methyl]phenyl}(4-chloro-2-fluorophenyl)methanone
- 1-{[3-(4-CHLORO-2-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
- [3-(1-Azetidinylmethyl)phenyl](4-chloro-2-fluorophenyl)methanone
-
- MDL: MFCD03842102
- Inchi: 1S/C17H15ClFNO/c18-14-5-6-15(16(19)10-14)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
- InChI Key: KOBORHGWJRAWJO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCC1)=O
Computed Properties
- Exact Mass: 303.08300
- Monoisotopic Mass: 303.0826200Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 3.85370
[3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284313-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284313-5g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 95% | 5g |
$1320 | 2021-06-09 | |
| Chemenu | CM284313-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 95% | 1g |
$450 | 2023-03-07 | |
| abcr | AB364888-1 g |
3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone, 97%; . |
898772-03-7 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| abcr | AB364888-1g |
3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone, 97%; . |
898772-03-7 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364888-2g |
3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone, 97%; . |
898772-03-7 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364888-2 g |
3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone, 97%; . |
898772-03-7 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| A2B Chem LLC | AD06533-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD06533-2g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD06533-5g |
(3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone |
898772-03-7 | 97% | 5g |
$2291.00 | 2024-04-19 |
[3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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